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Compound of Interest

Compound Name: Fmoc-Gly-OH-15N

Cat. No.: B558011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for Fmoc-Gly-OH-15N (N-(9-Fluorenylmethoxycarbonyl)-glycine-15N). As a stable

isotope-labeled amino acid, its primary applications are in peptide synthesis, biomolecular

NMR, and proteomics, where it serves as a tracer or internal standard for quantitative analysis.

[1][2] While a specific SDS for the 15N-labeled version is not readily available, the safety profile

is considered analogous to its non-labeled counterpart, Fmoc-Gly-OH. This document

consolidates available data to ensure safe handling and use in a laboratory setting.

Physicochemical and Safety Data at a Glance
For clarity and rapid assessment, the following tables summarize the key quantitative data for

Fmoc-Gly-OH-15N and its non-labeled form.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C17H15(15N)O4 [2]

Molecular Weight 298.30 g/mol

Appearance White to off-white solid/powder [3]

Melting Point 174-175 °C

Solubility

Readily soluble in DMSO and

DMF. Slightly soluble in

methanol and ethanol.

Insoluble in water.

Isotopic Purity ≥98 atom % 15N

Table 2: Hazard Identification and Classification (for non-labeled Fmoc-Gly-OH)
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Hazard Statement GHS Classification
Percentage of
Notifications

Source

May cause respiratory

irritation

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation (STOT

SE 3)

50%

Causes skin irritation

Skin

corrosion/irritation

(Skin Irrit. 2)

40%

Causes serious eye

irritation

Serious eye

damage/eye irritation

(Eye Irrit. 2)

40%

Harmful if swallowed
Acute toxicity, oral

(Acute Tox. 4)
20%

Harmful if inhaled

Acute toxicity,

inhalation (Acute Tox.

4)

20%

Harmful in contact

with skin

Acute toxicity, dermal

(Acute Tox. 4)
10%

Note: Aggregated GHS information from multiple ECHA C&L notifications indicates that 50% of

reports classify the substance as not hazardous. The percentages above reflect the proportion

of notifications that did include a hazard classification. Several suppliers state that the

substance does not meet the criteria for classification as hazardous according to Regulation

(EC) No 1272/2008.

Table 3: Storage and Handling
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Condition Recommendation Source

Storage Temperature 2-8°C or -20°C

Storage Conditions

Store in a cool, dry, well-

ventilated place in a tightly

closed container. Protect from

light.

Incompatibilities Strong oxidizing agents.

Handling

Handle in a well-ventilated

place. Avoid formation of dust

and aerosols.

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the potential hazards associated with the non-labeled Fmoc-Gly-OH, prudent laboratory

practices are essential when handling Fmoc-Gly-OH-15N.

Personal Protective Equipment (PPE)
A standard safe handling workflow necessitates the use of appropriate personal protective

equipment.
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Personal Protective Equipment (PPE) Workflow

Start: Prepare to Handle Fmoc-Gly-OH-15N

Use Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Wear Chemical Resistant Gloves
(e.g., Nitrile)

Wear Safety Glasses with Side Shields
or Goggles

Wear a Laboratory Coat

If Dust is Generated:
Use a NIOSH-approved Respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling Fmoc-Gly-OH-15N.

Spill and Exposure Response
In the event of a spill or exposure, the following protocols should be followed.
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Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if dust is present. Avoid breathing

dust, vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

allow the product to enter drains.

Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed

container for disposal. Avoid generating dust.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.
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Spill & Exposure Response Protocol

Immediate Actions

Response Type Procedures

Spill or Exposure Occurs Evacuate Area Ensure Ventilation Don PPE

Skin Contact

Eye Contact

Inhalation

Ingestion

Contain Spill

Wash with Soap & Water

Rinse with Water (15 min)

Move to Fresh Air

Rinse Mouth with Water

Sweep into Closed Container

Consult a Physician

for disposal guidance

Click to download full resolution via product page

Caption: Logical flow for spill and exposure response to Fmoc-Gly-OH-15N.

Fire-Fighting and Disposal Considerations
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.

Hazardous Combustion Products: Oxides of carbon (CO, CO2) and nitrogen (NOx).

Disposal Considerations:
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Dispose of waste in accordance with federal, state, and local environmental control

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.

In conclusion, while Fmoc-Gly-OH-15N is a valuable tool in modern research, it is imperative

to handle it with the care and precautions outlined in the safety data for its non-labeled analog.

Adherence to these guidelines will help ensure a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

